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Compound of Interest

Compound Name: hIgG-hFc receptor-IN-1

Cat. No.: B15141142 Get Quote

An Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hIgG-hFc receptor-IN-1, a small

molecule inhibitor of the human immunoglobulin G (hIgG) and human neonatal Fc receptor

(hFcRn) interaction. This document details its alternative nomenclature, quantitative inhibitory

data, the experimental protocols used for its characterization, and the key signaling pathways

associated with the hIgG-hFcRn interaction.

Alternative Names and Identification
hIgG-hFc receptor-IN-1 is most prominently known in scientific literature and commercial

catalogs by this designation. An alternative name for this compound is comp 66, as identified in

the primary research publication detailing its discovery.[1] Its systematic IUPAC name is 2-(3-

(azepan-1-yl)quinoxalin-2-yl)-2-cyano-N-(1-(4-methoxyphenyl)-2-morpholinoethyl)acetimidic

acid.

Quantitative Data
The primary mechanism of action for hIgG-hFc receptor-IN-1 is the inhibition of the protein-

protein interaction between hIgG and hFcRn. The following table summarizes the key

quantitative data for this compound and its analogs as reported in the primary literature.
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Compound
ID

Structure R R1 R2 IC50 (µM)

hIgG-hFc

receptor-IN-1

(comp 66)

Quinoxaline

derivative
H H

4-

methoxyphen

yl

2

Analog 1
Quinoxaline

derivative
Me H

4-

methoxyphen

yl

>50

Analog 2
Quinoxaline

derivative
H Me

4-

methoxyphen

yl

10

Analog 3
Quinoxaline

derivative
H H Phenyl 5

Analog 4
Quinoxaline

derivative
H H

4-

chlorophenyl
3

Experimental Protocols
The following section provides a detailed methodology for the key experiment used to

characterize hIgG-hFc receptor-IN-1, the AlphaScreen assay.

AlphaScreen Assay for hIgG-hFcRn Binding Inhibition
This protocol outlines the high-throughput screening method used to measure the inhibition of

the hIgG-hFcRn interaction by small molecules.

Materials:

hIgG1-Fc: Human immunoglobulin G1, Fc fragment

hFcRn: Recombinant human neonatal Fc receptor

Protein A Acceptor beads: AlphaScreen beads conjugated to Protein A

Streptavidin Donor beads: AlphaScreen beads conjugated to Streptavidin
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Biotinylated hIgG1-Fc: hIgG1-Fc labeled with biotin

Assay Buffer: Phosphate-buffered saline (PBS), pH 6.0, with 0.1% Bovine Serum Albumin

(BSA)

Test Compounds: hIgG-hFc receptor-IN-1 and its analogs dissolved in DMSO

384-well microplates: Low-volume, white, opaque plates

Procedure:

Compound Plating: A 2 mM stock solution of each test compound in DMSO is serially diluted.

50 nL of each dilution is then transferred to a 384-well microplate.

Reagent Preparation:

A solution of hFcRn and Protein A Acceptor beads is prepared in the assay buffer.

A solution of biotinylated hIgG1-Fc and Streptavidin Donor beads is prepared in the assay

buffer.

Assay Reaction:

To each well containing the test compound, 5 µL of the hFcRn/Acceptor bead solution is

added.

The plate is incubated for 15 minutes at room temperature.

Following the initial incubation, 5 µL of the biotinylated hIgG1-Fc/Donor bead solution is

added to each well.

Final Incubation and Detection:

The plate is incubated for 1 hour at room temperature in the dark.

The AlphaScreen signal is read using an appropriate plate reader (e.g., EnVision plate

reader).
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Data Analysis: The IC50 values are calculated from the dose-response curves using a

standard sigmoidal curve-fitting algorithm.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway of FcRn-mediated IgG recycling

and a typical experimental workflow for screening inhibitors.

FcRn-Mediated IgG Recycling Pathway
This pathway illustrates how FcRn salvages IgG from lysosomal degradation, thereby

extending its half-life. The process is initiated by pinocytosis of IgG from the extracellular space

into the acidic environment of the endosome.
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Caption: FcRn-mediated IgG recycling pathway.
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Experimental Workflow for Inhibitor Screening
This diagram outlines the typical workflow for identifying and characterizing inhibitors of the

hIgG-hFcRn interaction.
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Caption: Inhibitor screening workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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